Cas no 1248803-37-3 (2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride)

• Product Name: 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride
• CAS No: 1248803-37-3
• MF: C₆H₁₀ClNO₂S
• MW: 195.667099475861
• MDL: MFCD14693843
• CID: 4580981
• Update Time: 2025-06-08

2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[2.2.1]heptane-2-sulfonyl chloride
• 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride

• MDL： MFCD14693843
• Inchi： 1S/C6H10ClNO2S/c7-11(9,10)8-4-5-1-2-6(8)3-5/h5-6H,1-4H2
• InChI Key： JTJDUIZFCHPANH-UHFFFAOYSA-N
• SMILES： ClS(N1CC2CCC1C2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride

Recent Advances in the Application of 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride (CAS: 1248803-37-3) in Chemical Biology and Drug Discovery

The compound 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride (CAS: 1248803-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This bicyclic sulfonyl chloride derivative serves as a critical building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its potential in targeting challenging biological pathways, making it a valuable tool for drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride as a key intermediate in the synthesis of selective serine protease inhibitors. The researchers utilized its reactive sulfonyl chloride moiety to create irreversible inhibitors with nanomolar potency against several clinically relevant proteases. The rigid bicyclic scaffold was found to confer exceptional binding selectivity, addressing a long-standing challenge in protease inhibitor design.

In parallel developments, research teams have explored the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. The sulfonyl chloride functionality enables efficient conjugation to E3 ligase ligands, while the azabicycloheptane core provides optimal spacing and orientation for target protein degradation. Recent preclinical data presented at the 2023 American Chemical Society meeting showed promising results in cancer models, particularly for traditionally "undruggable" targets.

The synthetic accessibility of 1248803-37-3 has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an optimized, scalable synthesis route that achieves >90% yield while minimizing hazardous byproducts. This development is particularly significant for industrial applications, as it addresses previous limitations in large-scale production.

Structural studies using X-ray crystallography have provided new insights into the molecular interactions of derivatives containing this scaffold. The characteristic V-shaped geometry of the azabicycloheptane system creates unique binding pockets that differ from traditional flat aromatic systems, offering new opportunities for addressing protein-protein interactions. These findings were recently validated in a high-profile study targeting transcription factor complexes.

From a safety and ADME perspective, recent pharmacokinetic studies of drug candidates incorporating this scaffold have shown favorable profiles, with particular advantages in CNS penetration. The moderate lipophilicity of the core structure, combined with its metabolic stability, makes it particularly attractive for neurological targets. Several candidates are currently progressing through preclinical development pipelines.

Looking forward, the unique properties of 2-Azabicyclo[2.2.1]heptane-2-sulfonyl chloride position it as a versatile platform for addressing multiple challenges in modern drug discovery. Its applications span from covalent drug development to targeted protein degradation and beyond. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.